Cas no 2138337-29-6 (Pyridine, 3-(3-methoxy-5-isothiazolyl)-)

• Product Name: Pyridine, 3-(3-methoxy-5-isothiazolyl)-
• CAS No: 2138337-29-6
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 5269240
• Update Time: 2025-10-29

Pyridine, 3-(3-methoxy-5-isothiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(3-methoxy-5-isothiazolyl)-

• Inchi： 1S/C9H8N2OS/c1-12-9-5-8(13-11-9)7-3-2-4-10-6-7/h2-6H,1H3
• InChI Key： CHKAPTSTTDESSM-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C1SN=C(OC)C=1

Additional information on Pyridine, 3-(3-methoxy-5-isothiazolyl)-

Exploring Pyridine, 3-(3-methoxy-5-isothiazolyl)- (CAS No. 2138337-29-6): A Versatile Heterocyclic Compound

Pyridine, 3-(3-methoxy-5-isothiazolyl)- (CAS No. 2138337-29-6) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound combines the pyridine and isothiazole rings, both of which are known for their diverse chemical reactivity and biological activities. The presence of a methoxy group at the 3-position of the isothiazole ring further enhances its versatility, making it a valuable building block in organic synthesis and medicinal chemistry.

In the realm of drug discovery, Pyridine, 3-(3-methoxy-5-isothiazolyl)- has been explored for its potential as a scaffold for designing novel therapeutic agents. Researchers are particularly interested in its ability to interact with biological targets, such as enzymes and receptors, due to the electron-rich nature of the pyridine and isothiazole moieties. Recent studies have highlighted its relevance in the development of anti-inflammatory and antimicrobial compounds, aligning with the growing demand for new treatments against drug-resistant pathogens.

The compound's structural complexity also makes it a subject of interest in material science. Its conjugated system and potential for π-π stacking interactions have been investigated for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. With the rise of green chemistry and sustainable materials, Pyridine, 3-(3-methoxy-5-isothiazolyl)- offers a promising avenue for developing eco-friendly alternatives to traditional materials.

From a synthetic perspective, the preparation of Pyridine, 3-(3-methoxy-5-isothiazolyl)- involves multi-step reactions, often requiring careful optimization of conditions to achieve high yields and purity. Modern techniques, such as microwave-assisted synthesis and catalysis, have been employed to streamline its production, addressing the need for efficient and scalable methods in industrial settings. These advancements are particularly relevant given the increasing focus on process optimization and cost-effective manufacturing in the chemical industry.

In conclusion, Pyridine, 3-(3-methoxy-5-isothiazolyl)- (CAS No. 2138337-29-6) represents a fascinating example of how heterocyclic chemistry continues to drive innovation across multiple disciplines. Its potential in drug development, material science, and sustainable chemistry underscores its importance in contemporary research. As scientists uncover more about its properties and applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.